Cas no 1806106-41-1 (3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806106-41-1
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4798646
• Update Time: 2025-11-01

3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H10F3N3O3/c10-9(11,12)18-8-7(14)4(2-6(16)17)1-5(3-13)15-8/h1H,2-3,13-14H2,(H,16,17)
• InChI Key： KZSSJCHPTMDVFJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CC(=O)O)=CC(CN)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: -2.2
• Topological Polar Surface Area: 112

Additional information on 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806106-41-1)

3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806106-41-1) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethoxy functional group, has garnered attention due to its structural versatility and potential applications in drug discovery. Researchers are particularly interested in its aminomethyl and acetic acid moieties, which enhance its reactivity and binding affinity in biological systems.

The growing demand for trifluoromethoxy-containing compounds in medicinal chemistry has propelled interest in this molecule. Its CAS No. 1806106-41-1 serves as a critical identifier for researchers sourcing high-purity samples for studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such building blocks, as they are frequently used in virtual screening and molecular docking simulations.

One of the key advantages of 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid lies in its potential as a pharmacophore in designing kinase inhibitors or antimicrobial agents. The trifluoromethoxy group is known to improve metabolic stability and membrane permeability, making it a valuable feature in modern drug design. Additionally, the presence of both amino and carboxylic acid functionalities allows for diverse derivatization strategies, enabling the creation of targeted libraries for high-throughput screening.

In the context of green chemistry and sustainable synthesis, researchers are exploring efficient routes to produce this compound with minimal environmental impact. The pyridine-acetic acid scaffold is also being investigated for its potential in bioconjugation techniques, where it could serve as a linker for antibody-drug conjugates (ADCs) or other targeted therapies. These applications align with the current focus on precision medicine and personalized treatment approaches.

From a commercial perspective, suppliers of CAS No. 1806106-41-1 are increasingly asked about its stability data, solubility profiles, and compatibility with common peptide coupling reagents. The compound's potential use in proteolysis-targeting chimeras (PROTACs) has also become a frequent topic of inquiry, reflecting the growing interest in targeted protein degradation technologies. Analytical methods for quality control, such as HPLC purity and LC-MS characterization, are essential considerations for researchers working with this material.

The future research directions for 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid may include exploration of its metal-chelating properties and potential applications in fluorescence labeling. Its structural features suggest possible utility in designing PET tracers for medical imaging or as components of supramolecular assemblies. As the scientific community continues to investigate novel heterocyclic compounds, this molecule's unique combination of functional groups positions it as a valuable tool for multiple areas of chemical research and development.